(E,Z)-2,4-Dodecadiene

• Molecular Formula: C12H22
• Molecular Weight: 166.3 g/mol
• IUPAC Name: (2E,4Z)-dodeca-2,4-diene
• InChI: InChI=1S/C12H22/c1-3-5-7-9-11-12-10-8-6-4-2/h3,5,7,9H,4,6,8,10-12H2,1-2H3/b5-3+,9-7-
• InChI Key: NJMCFBIRFRIKSQ-PKWCJPJFSA-N
• Isomeric SMILES: CCCCCCC/C=C\C=C\C
• SMILES: CCCCCCCC=CC=CC

Description

(e, Z)-2, 4-Dodecadiene belongs to the class of organic compounds known as alkadienes. These are acyclic hydrocarbons that contain exactly two carbon-to-carbon double bonds (e, Z)-2, 4-Dodecadiene is considered to be a practically insoluble (in water) and relatively neutral molecule (e, Z)-2, 4-Dodecadiene has been primarily detected in saliva.
(E,Z)-2,4-Dodecadiene is an alkadiene.

Scientific Research Applications

Insect Pheromones and Attractants

• Insect Communication

  Research has shown that various isomers of dodecadiene, including (E,Z)-2,4-dodecadiene, play a crucial role in insect communication as sex pheromones. These compounds are used by various moth species, such as the filbertworm and the European grapevine moth, for mating communication. Studies have focused on the synthesis of these pheromones for potential use in pest control and monitoring (Davis et al., 2004); (Ideses et al., 1982).

• Synthesis for Pest Management

  Researchers have developed methodologies for synthesizing various isomers of dodecadiene, including (E,Z)-2,4-dodecadiene. This synthesis is important for creating these compounds in large quantities for use in biological and agricultural research, particularly in developing eco-friendly pest management strategies (Gardette et al., 1984).

Stereoselective Synthesis and Analysis

• Chemical Analysis and Conformational Study

  There has been significant research in the conformational analysis and structural elucidation of various isomers of dodecadiene, which includes studies using techniques like AM1 and ultraviolet photoelectron spectroscopy. This research helps in understanding the physical and chemical properties of these compounds (Werstiuk et al., 1990).

• Development of Synthesis Methods

  Studies have also been conducted on the stereoselective synthesis of dodecadienes, which is crucial for producing these compounds with high purity and specific isomeric forms. This research has applications in the synthesis of natural products and pharmaceuticals (Argenti et al., 1994).

Applications in Natural Product Synthesis

• Flavor and Fragrance Industry

  Dodecadienes, including (E,Z)-2,4-dodecadiene, have been explored for their potential applications in the flavor and fragrance industry. This includes the synthesis of natural flavor components (Bosshardt & Schlosser, 1980).

• Medicinal Chemistry

  There has been research into the pharmacokinetics and tissue distribution of similar dodecadienes in medicinal contexts, such as their absorption and distribution in animal models. This research is important for understanding the potential therapeutic uses of these compounds (Woelkart et al., 2009).